Cas no 1427361-37-2 (methyl 6-chloro-1H-indazole-7-carboxylate)
1427361-37-2 structure
Product Name:methyl 6-chloro-1H-indazole-7-carboxylate
CAS No:1427361-37-2
MF:C9H7ClN2O2
MW:210.617080926895
MDL:MFCD23705461
CID:4598845
PubChem ID:99782754
Update Time:2023-04-02
methyl 6-chloro-1H-indazole-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 6-chloro-1H-indazole-7-carboxylate
- 1H-Indazole-7-carboxylic acid, 6-chloro-, methyl ester
- 6-Chloro-1H-indazole-7-carboxylic acid methyl ester
-
- MDL: MFCD23705461
- Inchi: 1S/C9H7ClN2O2/c1-14-9(13)7-6(10)3-2-5-4-11-12-8(5)7/h2-4H,1H3,(H,11,12)
- InChI Key: SSUOVKGIJZSWMT-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(Cl)=C2C(OC)=O)C=N1
Computed Properties
- Exact Mass: 210.02
- Monoisotopic Mass: 210.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55A^2
methyl 6-chloro-1H-indazole-7-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 6-chloro-1H-indazole-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B496708-10mg |
methyl 6-chloro-1H-indazole-7-carboxylate |
1427361-37-2 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B496708-50mg |
methyl 6-chloro-1H-indazole-7-carboxylate |
1427361-37-2 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B496708-100mg |
methyl 6-chloro-1H-indazole-7-carboxylate |
1427361-37-2 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-202790-0.05g |
methyl 6-chloro-1H-indazole-7-carboxylate |
1427361-37-2 | 95% | 0.05g |
$202.0 | 2023-09-16 | |
| Enamine | EN300-202790-0.1g |
methyl 6-chloro-1H-indazole-7-carboxylate |
1427361-37-2 | 95% | 0.1g |
$301.0 | 2023-09-16 | |
| Enamine | EN300-202790-0.25g |
methyl 6-chloro-1H-indazole-7-carboxylate |
1427361-37-2 | 95% | 0.25g |
$431.0 | 2023-09-16 | |
| Enamine | EN300-202790-0.5g |
methyl 6-chloro-1H-indazole-7-carboxylate |
1427361-37-2 | 95% | 0.5g |
$679.0 | 2023-09-16 | |
| Enamine | EN300-202790-1.0g |
methyl 6-chloro-1H-indazole-7-carboxylate |
1427361-37-2 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-202790-2.5g |
methyl 6-chloro-1H-indazole-7-carboxylate |
1427361-37-2 | 95% | 2.5g |
$1707.0 | 2023-09-16 | |
| Enamine | EN300-202790-5.0g |
methyl 6-chloro-1H-indazole-7-carboxylate |
1427361-37-2 | 95% | 5.0g |
$2525.0 | 2023-03-01 |
methyl 6-chloro-1H-indazole-7-carboxylate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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